1-Spiro[2.3]hexan-5-ylethanone

• IUPAC Name: 1-spiro[2.3]hexan-5-ylethanone
• InChI: InChI=1S/C8H12O/c1-6(9)7-4-8(5-7)2-3-8/h7H,2-5H2,1H3
• InChI Key: VOAGBHWOCVGVSG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CC2(C1)CC2
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• CAS No.: 2402830-45-7

Description

1-Spiro[2.3]hexan-5-ylethanone is a chemical compound with the molecular weight of 124.18. It is a liquid at room temperature. It has a unique spirocyclic structure that offers intriguing possibilities for designing novel molecules.

Synthesis Analysis

The synthesis of spiro compounds, including this compound, has been a topic of interest in organic chemistry. Various methods for the synthesis of these compounds have been reported. For example, a low-cost spiro[3.3]heptane-2,6-dispirofluorene (SDF) based hole transporting material termed SDF-OMeTAD has been designed and synthesized via a two-step reaction.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The molecule contains a total of 16 bonds. There are 8 non-H bonds, 1 multiple bond, 1 double bond, 1 three-membered ring, 1 four-membered ring, and 1 ketone (aliphatic).

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 124.18.

Scientific Research Applications

Organocatalytic Synthesis

Spiro compounds, such as spiro[pyrrolidin-3,3'-oxindoles], are known for their significant biological activities. An enantioselective organocatalytic approach has been developed for the rapid synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, showcasing high enantiopurity and structural diversity. This method involves an asymmetric catalytic three-component 1,3-dipolar cycloaddition, suggesting a new avenue to medicinal chemistry and diversity-oriented synthesis due to its high stereo- and regioselectivity Xiao-Hua Chen et al., 2009.

Photochromic Properties

Spiro-fused diarylethenes have been synthesized using a directed synthesis approach, resulting in compounds exhibiting photochromic properties. This research highlights the potential of spiro compounds in developing materials with optical storage or photo-switching capabilities M. Y. Belikov et al., 2015.

Anticancer Activity

Research on 3-Spiro[cyclopropa[a]pyrrolizine]- and 3-spiro[3-azabicyclo[3.1.0]hexane]oxindoles synthesized via a one-pot three-component reaction has shown that some of these compounds exhibit anticancer activity against human leukemia K562 cell line, evaluated by flow cytometry in vitro. This demonstrates the potential therapeutic applications of spiro compounds in cancer treatment A. Filatov et al., 2017.

Synthesis of Electronegative Spiroannelated Methanofullerenes

Spiroannelated methanofullerenes have been synthesized, displaying significant structural and electronic properties characterized by both experimental techniques and quantum-chemical calculations. These compounds show potential applications in the field of organic electronics and photovoltaics Brian J. Knight et al., 1997.

Enantioselective Intramolecular Aminocarbonylation

The first enantioselective intramolecular aminocarbonylation of alkenes has been promoted by a Pd(II)-spiro bis(isoxazoline) catalyst, presenting a significant advancement in the field of asymmetric catalysis and offering new pathways for the synthesis of complex organic molecules T. Shinohara et al., 2003.

Future Directions

Spiro compounds like 1-Spiro[2.3]hexan-5-ylethanone have potential applications in various fields, including organic synthesis and drug development. They are also being explored for use in efficient phosphorescent organic light-emitting diodes (PHOLEDs).